4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-fluoroanilino)-4-oxo-2-(3-propan-2-yloxypropylamino)butanoic acid
• InChI: InChI=1S/C16H23FN2O4/c1-11(2)23-9-3-8-18-14(16(21)22)10-15(20)19-13-6-4-12(17)5-7-13/h4-7,11,14,18H,3,8-10H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: LSQFTMZLIDKDJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(CC(=O)NC1=CC=C(C=C1)F)C(=O)O
• Molecular Formula: C16H23FN2O4
• Molecular Weight: 326.36 g/mol

Description

4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential use in treating various diseases.

Mechanism of Action

4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid works by inhibiting the activity of PIP5K, an enzyme that plays a key role in cell signaling and migration. PIP5K catalyzes the conversion of phosphatidylinositol 4-phosphate (PI4P) to phosphatidylinositol 4,5-bisphosphate (PIP2), a key signaling molecule that regulates a wide range of cellular processes, including cell growth, differentiation, and migration. By inhibiting the activity of PIP5K, 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid reduces the production of PIP2, leading to a reduction in cell signaling and migration.
Biochemical and physiological effects:
4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the reduction of pro-inflammatory cytokine production, and the reduction of atherosclerotic plaque formation. 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has also been shown to have a neuroprotective effect in animal models of Parkinson's disease, suggesting its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid is its high specificity for PIP5K, which reduces the risk of off-target effects. 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid is also relatively easy to synthesize and has good solubility in water and organic solvents, making it suitable for a wide range of experimental applications. However, one of the limitations of 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid, including the development of more potent and selective inhibitors of PIP5K, the investigation of the role of PIP5K in other diseases, such as diabetes and Alzheimer's disease, and the development of new therapeutic applications for 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid, such as in the treatment of neurodegenerative diseases. Additionally, the use of 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid can be synthesized using a three-step process that involves the reaction of 4-fluoroaniline with ethyl 2-bromoacetate, followed by the reaction of the resulting intermediate with 3-isopropoxypropylamine and finally, the hydrolysis of the resulting amide. The final product is obtained as a white solid with a purity of over 95%.

Scientific Research Applications

4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has been extensively studied for its potential use in treating various diseases, including cancer, inflammation, and cardiovascular diseases. In cancer research, 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has been shown to inhibit the proliferation of cancer cells by blocking the activity of phosphatidylinositol 4-phosphate 5-kinase (PIP5K), an enzyme that plays a key role in cell signaling and migration. In inflammation research, 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activity of PIP5K. In cardiovascular research, 4-((4-Fluorophenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid has been shown to reduce the formation of atherosclerotic plaques by inhibiting the migration and proliferation of smooth muscle cells.